![molecular formula C31H49ClO5 B304573 15-(Acetyloxy)-13-chloro-6-(1,5-dimethylhexyl)-5-methyl-19-oxapentacyclo[10.5.2.0~1,13~.0~2,10~.0~5,9~]nonadec-18-yl acetate](/img/structure/B304573.png)
15-(Acetyloxy)-13-chloro-6-(1,5-dimethylhexyl)-5-methyl-19-oxapentacyclo[10.5.2.0~1,13~.0~2,10~.0~5,9~]nonadec-18-yl acetate
Overview
Description
15-(Acetyloxy)-13-chloro-6-(1,5-dimethylhexyl)-5-methyl-19-oxapentacyclo[10.5.2.0~1,13~.0~2,10~.0~5,9~]nonadec-18-yl acetate is a useful research compound. Its molecular formula is C31H49ClO5 and its molecular weight is 537.2 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C31H49ClO5 |
|---|---|
Molecular Weight |
537.2 g/mol |
IUPAC Name |
[(13R)-18-acetyloxy-13-chloro-5-methyl-6-(6-methylheptan-2-yl)-19-oxapentacyclo[10.5.2.01,13.02,10.05,9]nonadecan-15-yl] acetate |
InChI |
InChI=1S/C31H49ClO5/c1-18(2)8-7-9-19(3)24-10-11-25-23-16-27-31(32)17-22(35-20(4)33)12-15-30(31,28(37-27)36-21(5)34)26(23)13-14-29(24,25)6/h18-19,22-28H,7-17H2,1-6H3/t19?,22?,23?,24?,25?,26?,27?,28?,29?,30?,31-/m0/s1 |
InChI Key |
OGUPGLBLXNJHFE-DTWULKOISA-N |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C(O4)OC(=O)C)Cl)C |
Isomeric SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4[C@@]5(C3(CCC(C5)OC(=O)C)C(O4)OC(=O)C)Cl)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C(O4)OC(=O)C)Cl)C |
Origin of Product |
United States |
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